Cas no 1805108-60-4 (2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805108-60-4
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4927627
• Update Time: 2025-05-21

2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-6(10)5-3(1-14)4(8(11,12)13)2-16-7(5)15/h2,6H,(H2,15,16)
• InChI Key： UHAXFHPYAIPGEE-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C(F)(F)F)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805108-60-4)

The compound 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805108-60-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules with enhanced biological activity and physicochemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel heterocyclic compounds and fluorinated building blocks.

One of the key reasons for the growing interest in 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is its role in the development of targeted therapeutics. Fluorinated pyridines, such as this compound, are known for their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with current trends in precision medicine and small-molecule drug discovery, where researchers seek to optimize pharmacokinetic profiles. The compound's cyano and amino functional groups further enhance its versatility, enabling diverse chemical modifications for tailored applications.

In agrochemical research, 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine serves as a critical intermediate for developing next-generation crop protection agents. The incorporation of fluorine atoms is a well-established strategy to enhance the efficacy and environmental compatibility of pesticides and herbicides. This compound's structural motifs are particularly relevant to addressing modern challenges such as pest resistance and sustainable agriculture, making it a focal point for innovation in the sector.

From a synthetic chemistry perspective, the compound's multifunctional pyridine core offers numerous opportunities for cascade reactions and catalytic transformations. Its compatibility with cross-coupling reactions, nucleophilic substitutions, and cyclization processes makes it a preferred choice for constructing complex molecular architectures. Recent advancements in flow chemistry and green synthesis have further highlighted its potential, as researchers aim to minimize waste and improve reaction efficiency.

The commercial availability of 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805108-60-4) has also spurred interest in its use for high-throughput screening and combinatorial chemistry. Laboratories engaged in fragment-based drug design often leverage its scaffold to explore new chemical space. Additionally, its stability under various conditions makes it suitable for storage and scale-up processes, addressing common pain points in industrial applications.

Environmental and regulatory considerations are another area where this compound stands out. Unlike many traditional intermediates, fluorinated pyridines like this one are often designed with reduced toxicity and improved biodegradability in mind. This aligns with global initiatives such as REACH compliance and the push for greener chemicals, making it a sustainable choice for forward-thinking enterprises.

In summary, 2-Amino-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805108-60-4) represents a cutting-edge solution for multiple industries. Its applications span from drug discovery to agrochemical innovation, driven by its unique chemical properties and adaptability. As research continues to uncover new uses for this compound, it is poised to play an even greater role in shaping the future of specialty chemicals and advanced materials.